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Compound of Interest

Compound Name: Amino-PEG9-amido-C16-Boc

Cat. No.: B8104203

In-depth Technical Guide: Amino-PEG9-amido-
C16-Boc

This guide provides an in-depth overview of the chemical properties of Amino-PEG9-amido-
C16-Boc, a bifunctional linker molecule integral to the development of Proteolysis Targeting
Chimeras (PROTACS). It is intended for researchers, scientists, and professionals in the field of
drug development and chemical biology.

Physicochemical Properties

Amino-PEG9-amido-C16-Boc is a molecule designed with specific functional groups to
facilitate the linkage of different molecular entities. The table below summarizes its key
guantitative data.

Property Value
Molecular Formula C42HB84N2012[1]
Molecular Weight 809.13 g/mol

Role in PROTAC Synthesis and Mechanism of
Action
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Amino-PEG9-amido-C16-Boc serves as a PEG-based linker for the synthesis of PROTACS.
[1][2] PROTACSs are heterobifunctional molecules that consist of two ligands connected by a
linker; one ligand binds to a target protein, and the other recruits an E3 ubiquitin ligase.[2] By
bringing the target protein and the E3 ligase into close proximity, PROTACSs facilitate the
ubiquitination of the target protein, marking it for degradation by the proteasome. This targeted
protein degradation is a novel therapeutic strategy.

The diagram below illustrates the general workflow of a PROTAC, highlighting the critical role
of the linker in bridging the target protein and the E3 ligase to induce protein degradation.
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Caption: General workflow of PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Amino-PEG9-amido-C16-Boc molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8104203#amino-peg9-amido-c16-boc-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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